A novel fluorescent membrane based on carbon dot embedded photonic crystal molecularly imprinted polymer (PCMIP@CDs) was developed for fluorometric and colorimetric dual-mode determination of sulfadimethoxine with excellent selectivity, quick response, and reusability. In the presence of sulfadimethoxine, fluorescence quenching and red shift of diffraction peak from PCMIP@CDs were observed because of the photo-induced electron transfer and structural change of PCMIP@CDs, accompanied by a visual color change from blue to green. The fluorescence quenching efficiency and the red-shift of the diffraction peaks were positively correlated with the logarithms of the sulfadimethoxine concentration at 10−12–10−5 and 10−10–10−5 mol L−1, respectively. The sensor achieved a limit of detection of 0.08 pmol L−1 (fluorescence method) and 2.75 pmol L−1 (colorimetric method, 3σ, n = 9). The developed PCMIP@CD membrane was applied for the detection of sulfadimethoxine in fish samples with favorable recovery of 84.8–102.9%.

The present study assessed the levels of heavy metals (HM; Hg, Cd, Pb, and Cu) and a metalloid (As) in commonly consumed vegetables (lettuce, tomato, green pepper, chard, and spinach) in Chile and Mexico. In Chile the HM and metalloid concentrations were generally lower than those in Mexico and higher in organic crops than in conventional crops. Moreover, the detection frequency of Cd and As in Chilean vegetables was 100%. In Mexico, the Pb levels in organic vegetables (lettuce, tomato, chili, and spinach) and conventional vegetables (spinach and tomato) exceeded the international regulation (IR). In Chile, only tomato showed Pb levels that exceeded the IR. The estimated dietary intake (EDI) values for Mexico were lower than the reference dose, although the EDI values were higher for As in all age ranges and mainly associated with tomato and lettuce in Chile. The target hazard quotient and hazard index values were <1 (Chile and Mexico). Although the potential health risk is low, prolonged exposure to average concentrations of As (0.2 mg kg-1) in Chile may constitute a potential risk factor for the development of certain cancers. Additional research is necessary to properly regulate As levels in vegetables to ensure food safety.

4-Mercaptobutyl glucosinolate (4-MBGSL) is a unique glucosinolate of rocket species (Diplotaxis, Eruca) in terms of having a free thiol group, rendering it capable of forming homo- and heteromeric disulfides. This oxidation process has been attributed to either incorrect sample preparation approaches or natural, stress-related events; accordingly, the conjugate of glutathione and 4-MBGSL could be regarded as an artefact. In our study, a set of experiments with UV-B irradiation was conducted on Eruca sativa plants to evaluate the formation of this conjugate. For validation purposes, the commercially unavailable conjugate of glutathione and 4-MBGSL was prepared through iodide assisted mild oxidation and characterized with high resolution mass spectrometry. The experiments revealed that UV-B-irradiation initiated the formation of not only this conjugate but a series of eight novel disulfide and polysulfide (up to four sulfur atoms linked) derivatives of 4-MBGSL, 1-thio-β-D-glucose, and glutathione metabolites, the structures of which were tentatively identified with MS/MS analysis. The natural formation of di- and polysulfides was also proven by ion mobility analysis to differentiate them from mass spectrometry (ion source) related artefact entities.

Phytochemically, peanuts provide significant nutritional value to humans, animals, and the food industry as a whole. This study was conducted to explore the potential for near-infrared (NIR) spectroscopy and effective variable selection algorithms to quantify phenolic compounds in peanut seeds. The phenolics were extracted and then identified and quantified using high-performance liquid chromatography (HPLC). The spectroscopic data were acquired from the peanut samples using a tabletop NIR spectrometer with a wavelength range of 10,000–4000 cm–1. The acquired spectra were preprocessed using a synergistic effect of first- and second-order derivative (FOD and SOD) preprocessing techniques, and multivariate algorithms were used, examined, and evaluated using correlation coefficients of the validation set (Rp), root mean square error of prediction (RMSEP), and residual predictive deviations (RPDs). The competitive adaptive reweighted sampling-partial least squares (CARS-PLS) model produced optimum performance for chlorogenic acid (Rp = 0.933, RPD = 2.77), kaempferol (Rp = 0.928, RPD = 2.68), p-coumaric acid (Rp = 0.900, RPD = 2.32), and quercetin (Rp = 0.932, RPD = 2.88), respectively. Therefore, this study proved that NIR spectroscopy in combination with CARS-PLS was capable of nondestructively predicting phenolic content in peanut seeds.

Vegetable blend oils play a vital role in the daily human diet, but they have become the target of forgeries. This work proposes a method for the rapid on-site quantification of high-value pure vegetable oil (e.g., extra virgin olive oil (EVOO)) content in vegetable blend oils by combining Raman spectroscopy and metaheuristics-based variable selection models. First, the corn oil-EVOO and peanut oil-EVOO vegetable blend oil samples were prepared for Raman spectra measurement. Then, partial least squares regression and four metaheuristics-based variable selection models, including genetic algorithm combined moving window (GA-MW), particle swarm optimization combined moving window (PSO-MW), grey wolf optimizer combined moving window (GWO-MW), and whale optimization algorithm combined moving window (WOA-MW), were applied to the collected Raman spectra for a comparative study. The method developed in this work could accurately quantify the EVOO content in vegetable blend oil samples. In addition, the stability tests and limit of detection values verified the stability and sensitivity of the developed method. Finally, two-tailed paired t-tests identified that there was no significant difference between the gas chromatography–mass spectrometry method and the developed method. Therefore, the developed method provides a rapid and cost-effective strategy for quantitative authentication of vegetable blend oils.

This study was aimed to determine the mineral contents and their hazardous level and associated health risk assessments in Sesame indicum Linn. seed samples grown in Ethiopia. To determine some selected metals (Na, Mg, Ca, K, Fe, Cu and Zn) in the samples, flame atomic absorption Spectrophotometer (FAAS) was used, and for the determination of phosphorus, Ultraviolet-Visible (UV-Vis) spectrophotometer was used. The health risk assessment via consumption of S. indicum Linn seed has been conducted through evolution of estimated daily intake (EDI), Target hazard quotient (THQ) and hazard index (HI) values. The estimated daily intake (EDI) levels for male adults varied between 0.0511 μg/kg/day to 0.829 μg/kg/day, whereas for female adults were 0.0471 μg/kg/day to 0.125 μg/kg/day. The values of target hazard quotient (THQ), hazard index (HI) for male and female adult consumers in the studied sites were less than one (<1), indicates that there is no serious health risk for adults by the ingestion of S. indicum Linn seed.

The aim of the study was to estimate the dietary exposure of the main macro and micro elements from meals typically consumed by the Mediterranean population, in particular Sicilian by samples prepared and cooked prior to analysis. A total of 57 typical Mediterranean meals samples were analysed for 4 macro elements: Calcium (Ca), Potassium (K), Magnesium (Mg) and Sodium (Na) and 13 micro elements: Aluminium (Al), Arsenic (As), Cadmium (Cd), Cobalt (Co), Chromium (Cr), Copper (Cu), Iron (Fe), Mercury (Hg), Manganese (Mn), Nickel (Ni), Lead (Pb), Zinc (Zn) and Vanadium (V) by inductively coupled plasma - mass spectrometry and atomic absorption spectrometry. Mercury concentration was quantified directly on the food samples by using the DMA-80 (Direct for Mercury Analysis). Daily Estimated Element Intake was calculated for essential element and assessment of health risk associated with intake of investigated elements was performed. In particular, analysed samples supply from 3.7 to 62% of sodium, 0.05–19% of potassium, 0.1-3.2% of calcium, 1.6-16% of magnesium, 2.1-37% of iron, 0.7-48% of zinc and 0.98-339% of chromium. some of the foods prepared are lacking in all macroelements (Na, K, Ca, Mg). The quantity of macroelements taken from a single portion of 100 grams of several food, compared to the recommended quantities, is low, but it should be considered that on average in one day (breakfast, lunch and dinner), undoubtedly, the inhabitants of the Mediterranean area consume much higher quantities for a total of 500-1000 grams, therefore, this study confirmation for the populations concerned, the low probability of nutritional or health risks due to the consumption of foods, indeed, the consumption of Mediterranean dietary foods, has not shown particular risk assessments from heavy metals.

Tea is the second most consumed beverage globally due to its flavour and therapeutical properties. The geographical location is a key indicator for distinct tea quality as it influences tea chemical composition, and there are various grades in the market, demanding a rapid assessment of tea quality grade for economic purposes. We have developed and applied a multi-sensing impedimetric device (electronic tongue) based on Layer-by-Layer (LbL) nanostructured materials as sensing units in the discrimination of black tea based on chemical composition. PLS-DA and PLSR were applied to the data obtained from the electronic tongue to classify samples according to chemical composition related to country of origin and to predict total flavonoids, total polyphenols and caffeine content. Total flavonoids and caffeine content could be predicted using partial least squares regression (PLSR) with coefficients of determination (R2P) of 0.77 and 0.71, respectively. The results show the potential of impedimetric e-tongue for discriminating teas based on chemical composition.

An accurate, sensitive, and rapid analysis methodology for the determination of fenuron at ultratrace levels in river water, stream water and fruit juice samples was developed based on quadruple isotope dilution (ID4) and liquid chromatography-triple quadrupole mass spectrometry (LC-MS/MS) system. Fenuron-d6 as isotopically labelled material (ILM) was synthesized in our laboratory to apply the ID4 method. Optimization studies were performed to find experimental conditions for the separation and detection of fenuron at trace levels. Analytical performance parameters such as limit of detection (LOD), limit of quantitation (LOQ) and linear range were determined by external calibration strategy. LOD and LOQ values for the analyte were found at ppt levels and a wide linear range was obtained in the range of 0.11 – 492.4 µg/kg. Recovery studies were also carried out for water and fruit juice samples to test applicability and accuracy of the developed LC-MS/MS system. ID4 strategy was applied to the selected samples to increase accuracy of the developed method and tolerate high matrix effects for fruit juice samples. According to high percent recoveries and low relative standard deviation values, the developed LC-ID4-MS/MS system was proven as an accurate, precise and sensitive analytical method for the quantification of fenuron at trace levels.

The growing demand in the plant-based beverages market has shown the need to carry out studies on the composition of inorganic elements. Thus, this study evaluated the presence of 11 elements with toxic potential in plant-based beverages marketed in Brazil using ICP-MS, including a dietary exposure assessment and determination of bioaccessibility. The total contents were Al (<200–15350), Cr (<4–66.5), Co (<4–30.6), Ni (6.1–437), As (<4–6.43), Mo (<4–591), Cd (<4–8.24), Ba (11.6–16110) and Pb (<4–7.2) µg kg-1, while Sb and Hg were below the LOQ (4 µg kg-1) for all samples. The levels of Cd, Pb and As are in agreement with the limits established by the Codex Alimentarius and the Brazilian authorities. The exposure assessment demonstrated that risks to health are unlikely for the elements Al, Cr, Co, As, Cd and Pb. However, higher levels of Ni, Mo and Ba observed in some samples indicate a need for monitoring these elements. Bioaccessibility above 50% was observed for Co (51–107%) and Ni (54–86%) for all samples studied, reinforcing the need for caution in the consumption of these products, especially by children. The present results can be a relevant tool in providing data on inorganic contaminants and their bioaccessibility in plant-based beverages.